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Compound of Interest

(R)-3-Hydroxypyrrolidine
Compound Name:
hydrochloride

Cat. No.: B113747

(R)-3-Hydroxypyrrolidine hydrochloride is a chiral organic compound extensively utilized as
a building block in the synthesis of complex pharmaceutical agents. Its stereospecific nature
and versatile chemical properties make it a crucial intermediate in the development of drugs
targeting a range of therapeutic areas, including neurological disorders. This technical guide
provides an in-depth overview of its chemical and physical properties, experimental protocols
for its use, and its role in synthetic workflows, tailored for researchers, scientists, and
professionals in drug development.

Core Molecular and Physical Data

(R)-3-Hydroxypyrrolidine hydrochloride, with the CAS Number 104706-47-0, is the
hydrochloride salt of (R)-3-Hydroxypyrrolidine. The presence of the chiral center at the C-3
position of the pyrrolidine ring is fundamental to its application in asymmetric synthesis.

Molecular Formula and Weight

The chemical formula and molecular weight of (R)-3-Hydroxypyrrolidine hydrochloride are
foundational for stoichiometric calculations in synthesis and for analytical characterization.
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Identifier Value Source
Molecular Formula CaHsNO-HCI [1]
CaH10CINO [2103]14]

Molecular Weight 123.58 g/mol [11[2]
123.581 g/mol [3]

Physicochemical Properties

The physical and chemical properties of (R)-3-Hydroxypyrrolidine hydrochloride are critical
for its handling, storage, and application in various experimental setups.

Property Value Source

Off-white to yellow or pale
Appearance _ [1][3]
brown crystal powder/solid

Melting Point 102 - 107 °C [11[31[5]
Boiling Point 224.7 °C at 760 mmHg [3]
Solubility Soluble in DMSO [3][5]
) ) [0]2°/D =-7.5+1° (c=3.5in
Optical Rotation [1][3]
Methanol)
Purity (Assay) >98% [1][3]

Application in Chiral Synthesis

A primary application of (R)-3-Hydroxypyrrolidine hydrochloride is its use as a chiral
auxiliary or a key chiral building block in asymmetric synthesis. This allows for the
stereoselective synthesis of enantiomerically pure compounds, which is a critical requirement
for the efficacy and safety of many modern pharmaceuticals.[1] For instance, it is used as an
intermediate in the synthesis of Darifenacin, a muscarinic receptor antagonist.[3][5]
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Below is a logical workflow illustrating the role of (R)-3-Hydroxypyrrolidine hydrochloride in
a typical chiral synthesis process for drug development.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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